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Introduction

Curium-243 (Cm-243) is a synthetic actinide with a half-life of 29.1 years, primarily undergoing
alpha decay to Plutonium-239 (Pu-239) and, to a lesser extent, electron capture to Americium-
243 (Am-243).[1] Its unique nuclear properties make it a valuable tool in experimental nuclear
physics, serving as a target for producing heavier elements, a subject for studying nuclear
fission dynamics, and a source of alpha particles for various applications. This document
provides an overview of the experimental applications of Cm-243, including key nuclear data,
and detailed protocols for relevant experiments.

Key Nuclear Data of Curium-243

A precise understanding of the nuclear properties of Cm-243 is fundamental to its application in
experimental nuclear physics. The following tables summarize key decay and neutron
interaction data.

Table 1: Decay Properties of Curium-243
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Property Value

Half-life 29.1 £ 0.1 years

Primary Decay Mode Alpha (a) emission to Pu-239 (99.71%)
Secondary Decay Mode Electron Capture (EC) to Am-243 (0.29%)
Alpha Particle Energy ~5.78 MeV (multiple discrete energies)

Table 2: Thermal Neutron Cross-Section Data for Curium-243

Reaction Cross-Section (barns)
Neutron Capture (n, y) 130.7 £ 9.6
Neutron Fission (n, f) 609.6 + 25.9

Note: For a comprehensive set of energy-dependent neutron cross-section data, users are
encouraged to consult the Evaluated Nuclear Data File (ENDF/B-VII1.0) libraries.[2][3][4][5]

Experimental Applications

The primary experimental applications of Curium-243 in nuclear physics revolve around its use
as a target for neutron-induced reactions and the study of its fission characteristics.

Neutron Cross-Section Measurements

The measurement of neutron capture and fission cross-sections of Cm-243 is crucial for reactor
physics calculations, waste transmutation studies, and for understanding nuclear reaction
theory. The time-of-flight (TOF) technique is a widely used method for these measurements.

Fission Product Yield Studies

Analyzing the distribution of fission products from the neutron-induced fission of Cm-243
provides valuable data for understanding the fission process, for nuclear forensics, and for
calculating the inventory of radioactive isotopes in spent nuclear fuel. Gamma-ray spectroscopy
is the primary technique used to identify and quantify the fission products.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1197759?utm_src=pdf-body
https://www.nndc.bnl.gov/endf-b8.0/
https://www.nndc.bnl.gov/endf/
https://publications.jrc.ec.europa.eu/repository/handle/JRC109229
https://www.osti.gov/pages/biblio/1427384
https://www.benchchem.com/product/b1197759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

The following sections provide detailed protocols for key experiments involving Curium-243.

Protocol 1: Measurement of Neutron Capture and
Fission Cross-Sections using the Time-of-Flight (TOF)
Method

Objective: To measure the energy-dependent neutron capture and fission cross-sections of a
Curium-243 sample.

Materials:

A thin, well-characterized Curium-243 sample deposited on a low-mass backing.

e A pulsed neutron source (e.g., from a linear accelerator).

» Aflight tube with collimators to create a well-defined neutron beam.

o For capture cross-section: A gamma-ray detector array (e.g., C6D6 scintillators or high-purity
germanium detectors).

 For fission cross-section: A fission chamber containing the Cm-243 sample.

o Data acquisition system capable of high-resolution timing.

Reference materials with well-known neutron cross-sections (e.g., Gold-197, Uranium-235).

Methodology:

o Experimental Setup:

o Position the pulsed neutron source at the beginning of the flight tube.

o Place the Cm-243 sample (or fission chamber) in the neutron beam at a known distance
from the source.
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o

o

Position the gamma-ray detectors or ensure the fission chamber is properly configured to
detect fission fragments.

Place a neutron flux monitor (e.g., a thin foil of a reference material) in the beam upstream
of the sample.

o Data Acquisition:

o

Generate short pulses of neutrons. The time at which the neutrons are produced is the
"start" time (to).

As neutrons travel down the flight tube, they separate based on their energy (velocity).
Higher energy neutrons arrive at the sample first.

When a neutron interacts with the Cm-243 sample (either through capture or fission), the

resulting gamma rays or fission fragments are detected. The time of detection is the "stop
time (t).

The time-of-flight (TOF =t - to) is recorded for each event.

Simultaneously record the signals from the neutron flux monitor.

o Data Analysis:

The neutron energy (E) is calculated from its time-of-flight (TOF) and the flight path length
(L) using the non-relativistic formula: E = (1/2) * m * (L/TOF)?, where m is the neutron

mass.

The number of capture or fission events is determined for discrete energy bins.

The incident neutron flux as a function of energy is determined from the data collected by
the flux monitor and the known cross-section of the reference material.

The neutron cross-section (o) for a specific reaction at a given energy is calculated using
the formula: o = C / (@ * N), where C is the count rate of the reaction, ® is the neutron
flux, and N is the number of Cm-243 atoms in the sample.
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o Corrections are applied for factors such as detector efficiency, background radiation, and
sample self-shielding.

Caption: Workflow for neutron cross-section measurement using the Time-of-Flight method.

Protocol 2: Determination of Fission Product Yields
using Gamma-Ray Spectroscopy

Objective: To identify and quantify the cumulative fission yields of various isotopes produced
from the thermal neutron fission of Curium-243.

Materials:
e Aknown quantity of highly pure Curium-243.
e Athermal neutron source (e.g., a nuclear reactor).

o A high-purity germanium (HPGe) detector with associated electronics (preamplifier, amplifier,
multi-channel analyzer).

o Lead shielding for the detector to reduce background radiation.

» Calibration sources with well-known gamma-ray energies and intensities (e.g., Cobalt-60,
Cesium-137, Europium-152).

o Software for gamma-ray spectrum analysis.
Methodology:
e Sample Irradiation:
o Encapsulate the Curium-243 sample in a suitable container (e.g., quartz ampoule).

o Irradiate the sample in a well-characterized thermal neutron flux for a predetermined
period. The irradiation time will depend on the neutron flux and the half-lives of the fission
products of interest.

¢ Gamma-Ray Spectroscopy Measurement:
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o After irradiation, allow the sample to cool for a specific period to let short-lived isotopes
decay.

o Position the irradiated sample at a reproducible distance from the HPGe detector.

o Acquire a series of gamma-ray spectra over an extended period (days to months) to track
the decay of different fission products.[1] The counting time for each spectrum should be
sufficient to obtain good statistics for the peaks of interest.

o Data Analysis:

o Energy and Efficiency Calibration: Calibrate the HPGe detector for energy and detection
efficiency using the standard calibration sources. This allows for the accurate
determination of the energy and intensity of the gamma rays emitted by the fission
products.

o Peak Identification: Analyze the acquired gamma-ray spectra to identify the characteristic
gamma-ray peaks of the fission products. This is done by comparing the energies of the
observed peaks with known gamma-ray energies from nuclear databases.

o Peak Area Determination: For each identified peak, determine the net peak area (total
counts minus background).

o Activity Calculation: The activity (A) of a specific fission product at the time of
measurement is calculated using the formula: A= C/ (¢ * ly), where C is the net count
rate, € is the detector efficiency at that gamma-ray energy, and ly is the gamma-ray
intensity (emission probability).

o Fission Yield Calculation:

» Correct the activity of each fission product back to the end of the irradiation period to
account for decay during cooling and measurement.

» The total number of fissions that occurred in the sample is determined by monitoring the
flux or by using a fission product with a well-known cumulative yield as an internal
standard.
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» The cumulative fission yield (Y) of a specific isotope is then calculated as the ratio of the
number of atoms of that isotope produced to the total number of fissions.
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Click to download full resolution via product page
Caption: Logical workflow for the determination of fission product yields.

Representative Fission Product Yield Data

The following table presents a selection of cumulative fission product yields from the thermal
neutron fission of Curium-243, as determined by experimental measurements. For a complete
dataset, refer to the report by D.G. Breederland from Oak Ridge National Laboratory.[1]

Table 3: Selected Cumulative Fission Product Yields for Thermal Neutron Fission of Cm-243

Fission Product Half-life Cumulative Yield (%)
957y 64.02 d 5.10+£0.26
97Zr 16.90 h 5.53+0.28
99\o 65.94 h 6.16 £ 0.31
103Ry 39.26 d 6.84 +0.41
105Rh 35.36 h 5.90 + 0.35
131 8.02 d 3.01+0.16
1327 3.20d 4.89 +0.25
14085 12.75d 6.05 +0.30
1410 32.50 d 5.82 + 0.29
143Ce 33.03 h 5.61+0.28
1440e 284.89 d 5.30 + 0.27
147Ng 10.98 d 2.50 +0.13
Conclusion

Curium-243 is a critical nuclide for a range of experimental studies in nuclear physics. The
data and protocols presented in this document provide a foundation for researchers to design
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and execute experiments aimed at furthering our understanding of nuclear reactions and the
fission process. Adherence to strict radiological safety procedures is paramount when handling
this highly radioactive material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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